
influence of DSPA on liposome zeta potential
and surface charge

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Distearoyl phosphatidic acid

Cat. No.: B1211942

Get Quote
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Executive Summary
In the design of advanced lipid nanoparticles (LNPs) and liposomal drug delivery systems,

precise control over surface charge is a critical quality attribute (CQA). 1,2-distearoyl-sn-

glycero-3-phosphate (DSPA) is a fully saturated, anionic phospholipid that serves as a potent

modulator of liposome zeta potential. As a Senior Application Scientist, I frequently utilize DSPA

not merely to impart a negative charge, but to engineer colloidal stability, dictate protein corona

formation, and drive specific cellular interactions.

This whitepaper provides a comprehensive mechanistic analysis of how DSPA influences

liposome surface charge, supported by quantitative data, validated formulation protocols, and

the physicochemical causality behind its behavior.

Mechanistic Foundations: DSPA and Surface
Charge Modulation
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To understand how DSPA influences zeta potential, we must examine its molecular

architecture. DSPA consists of a diacylglycerol backbone with two fully saturated 18-carbon

stearoyl tails and a phosphatidic acid (PA) headgroup.

The Ionization Profile of the Phosphatidic Acid
Headgroup
Unlike zwitterionic lipids such as DOPC or DSPC, which possess both a negative phosphate

and a positive choline group, DSPA lacks a terminal cationic moiety. The phosphomonoester

headgroup of PA is highly sensitive to the pH of the surrounding aqueous medium.

The ionization constant of the DSPA headgroup displays two distinct pKa values within a lipid

bilayer: a pKa1 of ~3.2 and a pKa2 of ~7.9[1].

At acidic pH (< 3.0): The phosphate group is fully protonated, rendering the lipid near-

neutral.

At physiological pH (7.4): The first proton is fully dissociated, and the second proton is

partially dissociated. This results in a net negative charge between -1 and -2 per DSPA

molecule[1].

At basic pH (> 8.0): The headgroup is fully deprotonated (charge of -2).

This pH-dependent ionization is the direct causal mechanism for DSPA's ability to impart a

highly negative zeta potential to liposomes. By shifting the plane of shear potential (zeta

potential) into the -30 mV to -50 mV range, DSPA creates a robust electrostatic double layer

that prevents vesicle aggregation via steric and electrostatic repulsion[2].
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Logical pathway of DSPA ionization dictating liposome zeta potential and stability.

Membrane Curvature and Structural Causality
Beyond simple electrostatics, DSPA physically alters the membrane. The PA headgroup is

relatively small compared to the bulky, hydrophobic cross-section of its two stearoyl tails. This

geometric mismatch gives DSPA a conical shape, which induces negative membrane

curvature[3]. When formulating liposomes, this propensity for negative curvature can facilitate

membrane fusion events and tubulation, making DSPA highly valuable in designing fusogenic

or endosomal-escape-capable delivery systems[3].
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Quantitative Impact: Zeta Potential Dynamics
The incorporation of DSPA into a base lipid matrix (e.g., DSPC or DPPC) shifts the zeta

potential in a dose-dependent manner. Below is a synthesized data table demonstrating the

expected zeta potential outcomes when titrating DSPA into a neutral liposome formulation at

physiological pH.

Formulation (Molar
Ratio)

Aqueous Phase pH
Expected Zeta
Potential (mV)

Colloidal Stability
Prediction

100% DPPC (Control) 7.4 -2.0 to +2.0
Prone to aggregation

over time

98% DPPC / 2%

DSPA
7.4 -15.0 to -20.0

Moderate (Incipient

repulsion)

80% DPPC / 20%

DSPA
7.4 -30.0 to -40.0

High (Strong

electrostatic repulsion)

55% DPPC / 45%

DSPA
7.4 -40.0 to -50.0

Very High (Excellent

shelf-life)

50% DPPC / 50%

DSPA
5.5 (Endosomal) -15.0 to -25.0

Reduced stability;

promotes fusion

Data synthesis based on established electrophoretic light scattering measurements of PA-

containing vesicles[2][4].

Application Insight: Notice the drop in zeta potential magnitude at pH 5.5[4]. In tumor

microenvironments or late endosomes, the acidic pH protonates the DSPA headgroup. The

sudden loss of electrostatic repulsion triggers liposome destabilization and cargo release—a

mechanism heavily exploited in stimuli-responsive "smart" liposomes[5].

Experimental Workflows: Formulating and
Characterizing DSPA Liposomes
Working with DSPA requires specific handling due to its fully saturated tails. The transition

temperature (Tm) of DSPA is exceptionally high (~75 °C)[4]. A critical failure point in many
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laboratories is attempting to hydrate or extrude DSPA-containing lipid films below this

temperature, resulting in phase separation, poor encapsulation, and clogged extruder

membranes.

Protocol: Thin-Film Hydration and High-Temperature
Extrusion
This protocol is a self-validating system; if the extrusion proceeds smoothly without excessive

backpressure, the hydration temperature was successfully maintained above the Tm.

Step 1: Lipid Mixing & Film Formation

Dissolve the matrix lipid (e.g., DPPC), DSPA, and Cholesterol in chloroform/methanol (2:1

v/v) at the desired molar ratio (e.g., 50:20:30) to a final lipid concentration of 10-20 mg/mL[6].

Transfer the mixture to a round-bottom flask.

Evaporate the solvent using a rotary evaporator under a gentle nitrogen stream, forming a

thin, uniform lipid film.

Place the flask under a high vacuum overnight to remove all residual organic solvents[6].

Step 2: Hydration

Pre-heat the aqueous hydration buffer (e.g., 10 mM PBS, pH 7.4) to 80 °C (strictly >75 °C to

exceed the Tm of DSPA)[4].

Add the hot buffer to the lipid film to achieve a final lipid concentration of 5 mM.

Agitate vigorously via vortexing for 15-30 minutes in an 80 °C water bath until the film is

completely suspended, yielding multilamellar vesicles (MLVs)[6].

Step 3: Extrusion (Size Reduction)

Assemble a jacketed liposome extruder fitted with a 100 nm polycarbonate membrane[7].

Circulate 80 °C water through the extruder jacket. Do not bypass this step; cold extrusion will

instantly crystallize DSPA.
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Pass the MLV suspension through the membrane 11 to 21 times using a Hamilton syringe or

nitrogen pressure (125-500 psi depending on scale)[8].

Cool the resulting large unilamellar vesicles (LUVs) to room temperature.

Protocol: Zeta Potential Characterization
(Electrophoretic Light Scattering)

Dilute the extruded liposomes 1:100 in a low-salt buffer (e.g., 1 mM NaCl or 10 mM HEPES,

pH 7.4). High ionic strength compresses the electrical double layer, artificially masking the

true surface charge.

Inject the sample into a folded capillary cell, ensuring no air bubbles are present.

Equilibrate the sample at 25 °C for 120 seconds inside the Zetasizer (or equivalent ELS

instrument).

Execute 3 measurements of 10-100 runs each. The Smoluchowski approximation should be

applied for aqueous liposomal dispersions.
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Step-by-step workflow for DSPA liposome formulation and zeta potential characterization.

Trustworthiness and Field-Proven Insights
Why choose DSPA over other anionic lipids like DSPG (Phosphatidylglycerol) or DSPS

(Phosphatidylserine)?

While all three impart a negative zeta potential, DSPA is unique due to its hydrogen bond

switch mechanism. The phosphomonoester group of DSPA can form highly specific hydrogen

bonds with basic amino acid residues (like Arginine and Lysine) on target proteins[9]. When this

binding occurs, the pKa of the DSPA headgroup drops further, increasing its negative charge

dynamically to lock the protein in place[9].
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In drug development, this means DSPA liposomes are not just "negatively charged spheres."

They are active biochemical participants. For instance, DSPA is heavily utilized in formulating

liposomal adjuvants for cancer immunotherapy, where its specific negative charge profile and

curvature enhance uptake by antigen-presenting cells (like bone marrow-derived dendritic

cells) far more effectively than neutral zwitterionic liposomes[2].

Furthermore, the lack of a bulky headgroup allows DSPA to pack tightly with cholesterol,

reducing membrane permeability. This results in highly stable vesicles that prevent the

premature leakage of encapsulated hydrophilic active pharmaceutical ingredients (APIs) during

systemic circulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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